Cas no 2349336-18-9 (US11248003, Example 1)

• Product Name: US11248003, Example 1
• CAS No: 2349336-18-9
• MF: C₂₉H₃₉ClN₈O₃S
• MW: 615.189763307571
• CID: 5146746
• PubChem ID: 139555720
• Update Time: 2024-11-06

US11248003, Example 1 Chemical and Physical Properties

Names and Identifiers

• US11248003, Example 1
• BDBM537926
• OBX02-011
• EX-A6459
• AKOS040760024
• 2349336-18-9
• SCHEMBL21432183

• Inchi： 1S/C29H39ClN8O3S/c1-35-15-17-38(18-16-35)21-11-13-37(14-12-21)22-9-10-25(27(19-22)41-3)33-29-31-20-23(30)28(34-29)32-24-7-5-6-8-26(24)36(2)42(4,39)40/h5-10,19-21H,11-18H2,1-4H3,(H2,31,32,33,34)
• InChI Key： OZRNZXPMNJNRPE-UHFFFAOYSA-N
• SMILES： CS(N(C1=CC=CC=C1NC1C(Cl)=CN=C(NC2=CC=C(N3CCC(N4CCN(C)CC4)CC3)C=C2OC)N=1)C)(=O)=O

Computed Properties

• Exact Mass: 614.2554360g/mol
• Monoisotopic Mass: 614.2554360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 42
• Rotatable Bond Count: 9
• Complexity: 944
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 115